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Compound of Interest

Compound Name: 5-Hydroxypentanal

Cat. No.: B1214607 Get Quote

Providing essential safety and logistical information for the proper disposal of 5-
hydroxypentanal, this document outlines operational plans to ensure the safety of laboratory

personnel and compliance with regulations. The following procedural guidance is intended for

researchers, scientists, and drug development professionals.

5-Hydroxypentanal is a chemical compound that requires careful handling and disposal due to

its hazardous properties. Adherence to proper disposal protocols is crucial to mitigate risks to

personnel and the environment.

Safety and Hazard Profile
Before handling 5-hydroxypentanal, it is imperative to be aware of its associated hazards. The

following table summarizes key safety information.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Flammable liquids (Category

2)

H225: Highly flammable liquid

and vapor

P210, P240, P241, P242,

P243

Skin corrosion/irritation

(Category 2)
H315: Causes skin irritation

P264, P280, P302+P352,

P332+P313, P362+P364

Serious eye damage/eye

irritation (Category 1)

H318: Causes serious eye

damage

P280, P305+P351+P338,

P310

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405

Hazardous to the aquatic

environment, long-term hazard

(Category 3)

H412: Harmful to aquatic life

with long lasting effects
P273

Step-by-Step Disposal Procedure
The primary method for the disposal of 5-hydroxypentanal is through an authorized

hazardous waste collection service.[1] This ensures that the chemical is managed in

accordance with local, state, and federal regulations.[2][3]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.[4][5]

2. Waste Collection:

Collect waste 5-hydroxypentanal in a designated, properly labeled, and sealed container.

The container must be made of a material compatible with the chemical.

Do not mix 5-hydroxypentanal with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.
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3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "5-
Hydroxypentanal," and the associated hazard symbols (e.g., flammable, corrosive).

4. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition such as heat, sparks, and open flames.[1]

Ensure the storage area is designated for hazardous waste.

5. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with accurate information about the waste material and its quantity.

In Case of a Spill:

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or

earth.[2]

Place the absorbent material into a sealed container for disposal as hazardous waste.

Ventilate the area of the spill.

For large spills, evacuate the area and contact your EHS office immediately.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
hydroxypentanal.
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Caption: Decision workflow for the safe disposal of 5-hydroxypentanal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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